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Compound of Interest

Compound Name:
Oxirane, ((2-

cyclopentylphenoxy)methyl)-

Cat. No.: B114823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of Oxirane, ((2-cyclopentylphenoxy)methyl)-, a compound of interest in synthetic

chemistry and potential drug discovery pipelines.

Core Molecular Data
The foundational quantitative data for Oxirane, ((2-cyclopentylphenoxy)methyl)- is
summarized in the table below. This information is critical for stoichiometric calculations,

analytical characterization, and formulation development.

Property Value Reference

Molecular Formula C₁₄H₁₈O₂ [1][2]

Molecular Weight 218.29 g/mol [1][2]

CAS Number 28163-40-8 [1][2]

Hypothetical Experimental Protocol: Synthesis
The following outlines a generalized synthetic protocol for the preparation of Oxirane, ((2-
cyclopentylphenoxy)methyl)-. This method is based on standard organic chemistry principles
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for the synthesis of glycidyl ethers.

Objective: To synthesize Oxirane, ((2-cyclopentylphenoxy)methyl)- from 2-cyclopentylphenol

and epichlorohydrin.

Materials:

2-cyclopentylphenol

Epichlorohydrin

Sodium hydroxide (NaOH)

Phase-transfer catalyst (e.g., tetrabutylammonium bromide)

Toluene

Deionized water

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane and Ethyl Acetate (for chromatography)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2-cyclopentylphenol in toluene.

Addition of Reagents: Add an aqueous solution of sodium hydroxide and the phase-transfer

catalyst to the flask.

Epoxidation: While stirring vigorously, add epichlorohydrin dropwise to the reaction mixture at

room temperature.

Reaction Progression: Heat the mixture to reflux and monitor the reaction progress using

Thin Layer Chromatography (TLC).
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Work-up: After the reaction is complete, cool the mixture to room temperature. Separate the

organic layer and wash it sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel using a

hexane/ethyl acetate gradient to yield the pure Oxirane, ((2-cyclopentylphenoxy)methyl)-.

Characterization: Confirm the structure and purity of the final product using techniques such

as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Visualization of Synthetic Workflow
The following diagram illustrates the key stages of the synthesis protocol described above.
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Caption: Synthetic workflow for Oxirane, ((2-cyclopentylphenoxy)methyl)-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of
Oxirane, ((2-cyclopentylphenoxy)methyl)-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b114823#molecular-weight-and-formula-of-oxirane-2-
cyclopentylphenoxy-methyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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